Cas no 81110-05-6 (N-2-(Acetylthio)methyl-1-oxo-3-phenylpropylglycine Methyl Ester)

N-2-(Acetylthio)methyl-1-oxo-3-phenylpropylglycine Methyl Ester structure
81110-05-6 structure
Product Name:N-2-(Acetylthio)methyl-1-oxo-3-phenylpropylglycine Methyl Ester
CAS No:81110-05-6
MF:C15H19NO4S
MW:309.380663156509
CID:707978
PubChem ID:6915716
Update Time:2025-07-08

N-2-(Acetylthio)methyl-1-oxo-3-phenylpropylglycine Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • N-[2-[(Acetylthio)methyl]-1-oxo-3-phenylpropyl]glycine Methyl Ester
    • Glycine,N-[2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]-, methyl ester
    • (+/-)-N-[2-[(Acetylthio)Methyl]-1-oxo-3-phenylpropyl]glycine
    • methyl 2-[[2-(acetylsulfanylmethyl)-3-phenylpropanoyl]amino]acetate
    • FT-0661391
    • 81110-05-6
    • AKOS030240243
    • SCHEMBL8165601
    • DB-266019
    • Methyl 2-(3-(acetylthio)-2-benzylpropanamido)acetate
    • N-2-(Acetylthio)methyl-1-oxo-3-phenylpropylglycine Methyl Ester
    • Inchi: 1S/C15H19NO4S/c1-11(17)21-10-13(8-12-6-4-3-5-7-12)15(19)16-9-14(18)20-2/h3-7,13H,8-10H2,1-2H3,(H,16,19)
    • InChI Key: ZZQJPPJIRYFBFN-UHFFFAOYSA-N
    • SMILES: S(C(C)=O)CC(C(NCC(=O)OC)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 309.10300
  • Monoisotopic Mass: 309.10347926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 97.8Ų

Experimental Properties

  • Density: 1.195
  • Boiling Point: 487.1°C at 760 mmHg
  • Flash Point: 248.4°C
  • Refractive Index: 1.543
  • PSA: 97.77000
  • LogP: 1.80510

N-2-(Acetylthio)methyl-1-oxo-3-phenylpropylglycine Methyl Ester Security Information

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